Environmental half-life of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide in soil
Environmental half-life of N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide in soil
An In-Depth Technical Guide to the Environmental Half-Life of Acetamiprid in Soil
Executive Summary
N-((6-Chloropyridin-3-yl)methyl)-N-methylacetimidamide, commonly known as Acetamiprid, is a widely used neonicotinoid insecticide valued for its systemic and translaminar activity against a broad spectrum of sucking insects.[1][2] As with any agrochemical, understanding its environmental fate is paramount for conducting robust environmental risk assessments and ensuring sustainable agricultural practices. This technical guide provides a comprehensive overview of the environmental half-life of Acetamiprid in soil, a critical matrix for its environmental persistence and potential off-site transport. We delve into the core principles of soil degradation, elucidate the key metabolic pathways, outline standardized testing methodologies based on international guidelines, and summarize the reported degradation rates. This document is intended for researchers, environmental scientists, and drug development professionals engaged in the study and regulatory assessment of agrochemicals.
Introduction: The Significance of Soil Half-Life
Acetamiprid is an effective insecticide that functions as an agonist of the nicotinic acetylcholine receptor in the insect central nervous system.[1] Upon application, a significant portion of Acetamiprid reaches the soil, either directly or indirectly. The persistence of Acetamiprid in the soil, quantified by its half-life (DT50 - Dissipation Time 50%), is a crucial parameter that dictates its potential for leaching into groundwater, uptake by subsequent crops, and overall ecotoxicological impact. A short half-life generally indicates lower persistence and reduced long-term exposure risk.[3] Acetamiprid is known to degrade rapidly in most soils, primarily through microbial processes.[2][4] This guide synthesizes the current scientific understanding of this critical environmental process.
Physicochemical Properties of Acetamiprid
The environmental behavior of a pesticide is intrinsically linked to its physical and chemical properties. These parameters influence its solubility, mobility, and susceptibility to various degradation mechanisms.
| Property | Value | Significance in Soil |
| Chemical Formula | C₁₀H₁₁ClN₄ | Basic molecular identity.[2] |
| Molar Mass | 222.68 g/mol | Influences diffusion and transport. |
| Water Solubility | 4,250 mg/L (at 25°C) | High solubility suggests potential for mobility in soil water.[5] |
| Soil Adsorption Coeff. (Koc) | 71 - 138 mL/g | Indicates low to moderate adsorption to soil organic carbon, suggesting Acetamiprid is mobile in soil.[1][6] |
| Vapor Pressure | <1 x 10⁻⁶ Pa (<7.5 x 10⁻⁹ mmHg) at 25°C | Low vapor pressure suggests volatilization from soil is not a major dissipation pathway. |
| Log Kow (Octanol-Water Partition Coeff.) | 0.80 (at 25°C) | Low value indicates a preference for water over fatty tissues, suggesting a low potential for bioaccumulation.[5] |
Primary Degradation Mechanism: Aerobic Soil Metabolism
The primary pathway for Acetamiprid degradation in the environment is aerobic soil metabolism.[4] This process relies on the metabolic activity of soil microorganisms, such as bacteria and fungi, which utilize the chemical as a source of carbon or nitrogen.[7] The rate of this microbial degradation is the single most important factor determining the soil half-life of Acetamiprid. Studies consistently show that Acetamiprid is not persistent in soil systems, with reported aerobic soil metabolism half-lives ranging from less than one day to approximately 8.2 days.[2][4]
Factors that significantly influence the rate of microbial degradation include:
-
Soil Type and Organic Matter: Soil composition, particularly the amount of organic carbon, affects microbial populations and the sorption of the pesticide.
-
Temperature: Microbial activity is highly temperature-dependent. Optimal degradation of Acetamiprid by microbial strains is often observed between 25-35°C.[8]
-
pH: Soil pH can influence both microbial activity and the chemical stability of the pesticide. Near-neutral pH values (6-8) are generally favorable for Acetamiprid degradation.[8]
-
Moisture: Adequate soil moisture is essential for microbial function and for making the pesticide available for degradation.
Degradation Pathways and Major Metabolites
Through aerobic metabolism, Acetamiprid is transformed into several key metabolites. The identification of these transformation products is crucial, as they may have different toxicological and mobility profiles compared to the parent compound.
The principal degradation pathways identified in soil studies include:
-
Oxidative Cleavage: This pathway leads to the formation of N-methyl-(6-chloro-3-pyridyl)methylamine (Metabolite IM-1-4 ). This is a major degradation route, and IM-1-4 can be more persistent than the parent Acetamiprid, reaching up to 73% of the applied radioactivity in one study after 121 days.[4]
-
N-Demethylation: The removal of a methyl group from the acetimidamide nitrogen results in the formation of metabolite IM-2-1 .[7][9]
-
Cleavage of the Cyanoimino Group: This leads to the formation of N-[(6-chloropyridin-3-yl) methyl]-N-methylacetamide (Metabolite IM-1-3 ).[7][9]
-
Further Oxidation: The primary metabolites can be further oxidized. For instance, IM-1-4 can be oxidized to 6-chloronicotinic acid (Metabolite IC-0 ).[10][11]
Below is a diagram illustrating the primary degradation pathways of Acetamiprid in soil.
Caption: Primary microbial degradation pathways of Acetamiprid in soil.
Standardized Methodology for Determining Soil Half-Life (OECD 307)
To ensure data consistency and regulatory acceptance, the determination of pesticide soil half-life is conducted following standardized guidelines. The internationally recognized protocol is OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil .[12][13][14] This guideline details a laboratory-based method to assess the rate and pathway of degradation under controlled, reproducible conditions.
Core Principles of OECD 307
The study aims to determine the rate of transformation of the test substance and the rates of formation and decline of its transformation products.[12][13] Key principles include:
-
Controlled Incubation: Soil samples are treated with the test substance (often ¹⁴C-radiolabelled for accurate mass balance) and incubated in the dark at a constant temperature (e.g., 20°C) for a period that typically does not exceed 120 days.[13][15]
-
Aerobic Conditions: A continuous flow of air is maintained through the incubation flasks to ensure aerobic conditions.
-
Trapping Volatiles: Evolved carbon dioxide (¹⁴CO₂) and other volatile organic compounds are trapped to quantify mineralization and establish a complete mass balance.[16]
-
Periodic Sampling: Duplicate flasks are removed at specified time intervals for analysis.[12]
-
Abiotic Control: Sterilized soil samples are often included to distinguish between microbial and chemical (abiotic) degradation.[15]
Experimental Workflow
The following diagram outlines the typical workflow for an OECD 307 study.
Caption: Experimental workflow for an OECD 307 soil metabolism study.
Detailed Experimental Protocol
-
Soil Selection and Preparation:
-
Select a representative agricultural soil (e.g., sandy loam).[12]
-
Sieve the soil (e.g., 2 mm mesh) to remove large particles and homogenize.
-
Adjust moisture content to a specified level (e.g., 40-60% of maximum water holding capacity).
-
Pre-incubate the soil for several days to allow microbial populations to stabilize.
-
-
Application of Test Substance:
-
Prepare a stock solution of ¹⁴C-Acetamiprid.
-
Apply the solution evenly to the soil samples to achieve the desired concentration, often corresponding to the maximum field application rate.
-
-
Incubation:
-
Transfer treated soil aliquots (e.g., 50-100 g) into biometer flasks.
-
Connect flasks to an aeration system providing humidified, carbon-dioxide-free air.
-
Connect the outlet of each flask to a series of traps (e.g., ethylene glycol for organic volatiles, potassium hydroxide for ¹⁴CO₂).
-
Incubate in the dark at a constant temperature (e.g., 20 ± 2°C) for up to 120 days.[15]
-
-
Sampling and Extraction:
-
At pre-determined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days), remove duplicate flasks.
-
Extract the soil samples exhaustively using an appropriate solvent system, such as acetonitrile/water or methanol/water, via shaking or sonication.[17]
-
Separate the extract from the soil solids by centrifugation and filtration.
-
-
Analytical Quantification:
-
Analyze the soil extracts using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector and/or a UV detector to quantify the parent Acetamiprid and its metabolites.[17][18]
-
A typical HPLC system might use a C18 reversed-phase column with a gradient mobile phase of acetonitrile and water.[18][19]
-
Confirm the identity of major metabolites using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).
-
Analyze the trapping solutions using Liquid Scintillation Counting (LSC) to quantify mineralization.
-
Determine non-extractable residues by combusting the extracted soil and measuring the resulting ¹⁴CO₂.
-
Data Analysis
The concentration of Acetamiprid in the soil at each sampling point is plotted against time. The degradation is typically modeled using first-order kinetics. The half-life (DT50) is calculated from the degradation rate constant (k) using the formula:
DT50 = ln(2) / k
Summary of Reported Soil Half-Life Values
The half-life of Acetamiprid can vary based on environmental conditions and the specific soil matrix. The following table summarizes reported values from various studies.
| Half-Life (DT50) | Conditions | Soil Type | Reference |
| <1 to 8.2 days | Aerobic, Laboratory | Various US & European soils | [4] |
| 8.2 days | Aerobic, 25°C, Laboratory | US Loamy Sand | [4][10] |
| 1 to 8 days | Aerobic, Field | Three different soil types | [10] |
| ~9 days (90% dissipation) | Field | Not specified | [18] |
Conclusion
The scientific literature and regulatory studies consistently demonstrate that Acetamiprid is not persistent in the soil environment. Its degradation is rapid and primarily driven by aerobic microbial metabolism, with laboratory half-lives typically under 10 days. The main degradation pathway involves oxidative cleavage to form the more persistent metabolite IM-1-4, which itself continues to degrade over time. Standardized testing according to guidelines like OECD 307 provides a robust framework for quantifying these degradation kinetics. This comprehensive understanding of Acetamiprid's soil half-life is essential for its continued safe and effective use in global agriculture, allowing for accurate risk assessments that protect soil health and surrounding ecosystems.
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